Cas no 951519-01-0 (N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,4-dimethylbenzene-1-sulfonamide)

• Product name: N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,4-dimethylbenzene-1-sulfonamide
• CAS No: 951519-01-0
• MF: C₁₇H₁₉ClN₂O₄S₂
• MW: 414.926760911942
• CID: 5516168

N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2,4-dimethylbenzenesulfonamide
• N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,4-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C17H19ClN2O4S2/c1-12-4-7-17(13(2)10-12)26(23,24)19-14-5-6-15(18)16(11-14)20-8-3-9-25(20,21)22/h4-7,10-11,19H,3,8-9H2,1-2H3
• InChI Key： MVDAFGZJQYQOFM-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(Cl)C(N3CCCS3(=O)=O)=C2)(=O)=O)=CC=C(C)C=C1C

Additional information on N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,4-dimethylbenzene-1-sulfonamide

N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,4-dimethylbenzene-1-sulfonamide (CAS No. 951519-01-0): A Comprehensive Overview

N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,4-dimethylbenzene-1-sulfonamide, with CAS No. 951519-01-0, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a sulfonamide moiety with a thiazolidine ring, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in drug development, especially in targeting specific enzymatic pathways.

The molecular formula of N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,4-dimethylbenzene-1-sulfonamide is C17H17ClN2O4S2, with a molecular weight of approximately 412.91 g/mol. Its structure includes a chlorophenyl group linked to a thiazolidine dioxide ring, which is further connected to a dimethylbenzenesulfonamide group. This combination of functional groups suggests potential interactions with biological targets, particularly in the realm of enzyme inhibition.

Recent studies have explored the pharmacological properties of CAS No. 951519-01-0, with particular focus on its potential as a modulator of inflammatory responses. The sulfonamide group is known to exhibit diverse biological activities, and when combined with the thiazolidine moiety, it may offer novel therapeutic possibilities. Researchers are investigating its role in addressing conditions related to oxidative stress and cellular signaling pathways.

In the context of current drug discovery trends, N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,4-dimethylbenzene-1-sulfonamide represents an interesting case study. The pharmaceutical industry is increasingly interested in sulfonamide-based compounds due to their versatility and proven track record in medicinal chemistry. This compound's unique structure positions it as a potential candidate for further development in targeted therapies.

The synthesis of CAS No. 951519-01-0 typically involves multi-step organic reactions, starting with the preparation of the thiazolidine dioxide core followed by sequential coupling with the appropriate chlorophenyl and dimethylbenzenesulfonamide precursors. Researchers have optimized various synthetic routes to improve yield and purity, making this compound more accessible for scientific investigation.

From a physicochemical perspective, N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,4-dimethylbenzene-1-sulfonamide demonstrates moderate solubility in polar organic solvents, which is crucial for its potential formulation in pharmaceutical applications. Its stability under various pH conditions is currently being evaluated to determine optimal storage and handling protocols.

The mechanism of action of CAS No. 951519-01-0 is an active area of research. Preliminary data suggest that the compound may interact with specific protein targets involved in cellular regulation. The presence of both sulfonamide and thiazolidine functionalities could enable dual modes of interaction with biological macromolecules, offering potential advantages in therapeutic applications.

In the broader context of medicinal chemistry advancements, this compound exemplifies the ongoing exploration of heterocyclic sulfonamides as privileged scaffolds in drug design. The incorporation of the 1,1-dioxo-1lambda6,2-thiazolidin-2-yl group represents an innovative approach to modifying the pharmacokinetic properties of sulfonamide-based compounds.

Quality control and analytical characterization of N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,4-dimethylbenzene-1-sulfonamide typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency and verify the compound's structural integrity, which is essential for reliable research outcomes.

The potential therapeutic applications of CAS No. 951519-01-0 are being explored in various preclinical models. While specific indications remain under investigation, the compound's structural features suggest possible utility in addressing conditions where modulation of specific metabolic pathways is desired.

From a safety and regulatory standpoint, proper handling procedures should be followed when working with N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,4-dimethylbenzene-1-sulfonamide. While not classified as hazardous under standard regulations, appropriate laboratory practices should be maintained during its use in research settings.

The commercial availability of CAS No. 951519-01-0 has increased in recent years, reflecting growing research interest. Several specialty chemical suppliers now offer this compound in various quantities, supporting its investigation across different scientific disciplines.

Future research directions for N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2,4-dimethylbenzene-1-sulfonamide may include structure-activity relationship studies to optimize its biological profile, formulation development to enhance bioavailability, and expanded pharmacological screening to identify potential therapeutic indications.

In conclusion, CAS No. 951519-01-0 represents an intriguing example of modern medicinal chemistry innovation. Its unique combination of sulfonamide and thiazolidine moieties offers multiple avenues for scientific exploration and potential therapeutic development, making it a compound of significant interest to researchers in pharmaceutical and chemical sciences.